Cas no 7126-64-9 (1H-Indole, 1-butyl-2-phenyl-)

• Product Name: 1H-Indole, 1-butyl-2-phenyl-
• CAS No: 7126-64-9
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 545801
• PubChem ID: 11322644
• Update Time: 2025-04-19

1H-Indole, 1-butyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-butyl-2-phenyl-
• 1-butyl-2-phenylindole
• SCHEMBL9416226
• DTXSID50462356
• 7126-64-9

• Inchi： 1S/C18H19N/c1-2-3-13-19-17-12-8-7-11-16(17)14-18(19)15-9-5-4-6-10-15/h4-12,14H,2-3,13H2,1H3
• InChI Key： HDGQJGKUAGHVAI-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)=CC2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 249.15187
• Monoisotopic Mass: 249.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93